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Compound of Interest

Compound Name: Dabuzalgron

Cat. No.: B1669745

For researchers and scientists engaged in drug development, the proper disposal of chemical
compounds is a critical aspect of laboratory safety and environmental responsibility. While
specific disposal protocols for the experimental drug Dabuzalgron are not publicly
documented, this guide provides a comprehensive overview of best practices based on general
guidelines for pharmaceutical waste. Adherence to these procedures is essential for ensuring a
safe laboratory environment and minimizing environmental impact.

It is imperative to consult your institution's Environmental Health and Safety (EHS) department
for specific guidance and to ensure compliance with all local, state, and federal regulations
before proceeding with any disposal.

General Disposal Procedures for Dabuzalgron

In the absence of a specific Safety Data Sheet (SDS) detailing disposal instructions for
Dabuzalgron, the following general procedure, adapted from the U.S. Food and Drug
Administration (FDA) guidelines for non-flush list medicines, should be followed.[1] This method
aims to render the compound undesirable and prevent accidental ingestion or environmental
contamination.

Step-by-Step Disposal Protocol:

e Do Not Flush: Unless explicitly instructed by your institution's EHS office, do not dispose of
Dabuzalgron down the drain or toilet.
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» Remove from Original Container: Carefully transfer any remaining Dabuzalgron from its
original packaging.

e Mix with Undesirable Substance: Combine the Dabuzalgron with an unpalatable substance
such as used coffee grounds, dirt, or cat litter. This step helps to deter accidental ingestion
by humans or animals. Do not crush tablets or capsules, if applicable.

e Seal in a Container: Place the mixture into a sealable container, such as a plastic bag or an
empty, non-recyclable container, to prevent leakage.

» Dispose of in Municipal Solid Waste: The sealed container can then be placed in the regular
laboratory or municipal trash.

» De-identify Original Packaging: Before disposing of the empty original container, be sure to
remove or obscure all personal or identifying information from the prescription label. The
empty container can then be discarded or recycled according to your facility's guidelines.

Chemical and Physical Properties of Dabuzalgron

Understanding the properties of a compound is crucial for its safe handling and disposal. The
following table summarizes the key chemical and physical data for Dabuzalgron.

Property Value Source

Molecular Formula C12H16CIN303S PubChem
Molecular Weight 317.79 g/mol PubChem
Monoisotopic Mass 317.0600902 Da PubChem

N-[6-chloro-3-(4,5-dihydro-1H-

imidazol-2-ylmethoxy)-2-
IUPAC Name PubChem
methylphenyllmethanesulfona

mide
CAS Number 219311-44-1 DrugBank Online
Synonyms Ro 115-1240 MedChemExpress
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Experimental Protocols

Detailed experimental protocols for the disposal of Dabuzalgron are not available in the
reviewed literature. The disposal procedure provided is based on general best practices for
pharmaceutical waste management.

Dabuzalgron Disposal Workflow

The following diagram illustrates the recommended workflow for the proper disposal of
Dabuzalgron in a laboratory setting, emphasizing safety and regulatory compliance.

Click to download full resolution via product page

Caption: Workflow for the proper disposal of Dabuzalgron.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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